2-[(4-iodobenzyl)thio]-5-methyl-1,3,4-thiadiazole

• IUPAC Name: 2-[(4-iodophenyl)methylsulfanyl]-5-methyl-1,3,4-thiadiazole
• InChI: InChI=1S/C10H9IN2S2/c1-7-12-13-10(15-7)14-6-8-2-4-9(11)5-3-8/h2-5H,6H2,1H3
• InChI Key: CRQCYGHDHFGRLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC2=CC=C(C=C2)I
• Molecular Formula: C10H9IN2S2
• Molecular Weight: 348.2 g/mol

Description

2-[(4-iodobenzyl)thio]-5-methyl-1,3,4-thiadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to possess unique biochemical and physiological effects that make it a valuable tool for investigating various biological processes. In

Scientific Research Applications

Antiproliferative and Antimicrobial Properties

• The 1,3,4-thiadiazole core has been primarily used in pharmacology as a scaffold due to its significant biological activities. Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine exhibited notable DNA protective abilities and strong antimicrobial activities. Specifically, certain compounds demonstrated cytotoxicity against cancer cell lines, suggesting their potential in chemotherapy drug development for more efficient therapy strategies with minimum cytotoxicity against cancer cells (Gür et al., 2020).

Synthesis and Biological Evaluation

• The synthesis of imidazo[2,1-b][1,3,4]thiadiazole derivatives evaluated for antiproliferative activity highlighted molecules with specific substituents exhibiting increased activity against a panel of human tumor cell lines. This research underscores the potential of thiadiazole derivatives in developing anticancer agents (Kumar et al., 2016).

Antimicrobial Activity

• Novel 1,3,4-thiadiazoles synthesized via the grinding method at room temperature showed significant antimicrobial activity against various microorganisms. Molecular docking studies of these compounds against microbial enzymes suggest their potential as antimicrobial drugs (Shehadi et al., 2022).

Synthesis Methods

• Research on the synthesis of 1,2,4-thiadiazoles through oxidative dimerization of thioamides presents efficient methods for preparing thiadiazole derivatives. These methods contribute to the facile development of compounds with potential scientific applications (Takikawa et al., 1985).